1-(2,3-dihydro-1H-inden-1-ylacetyl)-4-(1H-imidazol-2-yl)piperidine

• IUPAC Name: 2-(2,3-dihydro-1H-inden-1-yl)-1-[4-(1H-imidazol-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C19H23N3O/c23-18(13-16-6-5-14-3-1-2-4-17(14)16)22-11-7-15(8-12-22)19-20-9-10-21-19/h1-4,9-10,15-16H,5-8,11-13H2,(H,20,21)
• InChI Key: GQZRGZOIVDDGOV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1CC(=O)N3CCC(CC3)C4=NC=CN4
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol

Description

1-(2,3-dihydro-1H-inden-1-ylacetyl)-4-(1H-imidazol-2-yl)piperidine, also known as DPI, is a chemical compound that has been studied extensively for its potential use in scientific research. It was first synthesized in 1999 by researchers at Pfizer, and has since been the subject of numerous studies exploring its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

The synthesis of novel piperidine derivatives, including those related to "1-(2,3-dihydro-1H-inden-1-ylacetyl)-4-(1H-imidazol-2-yl)piperidine," has been a significant focus in medicinal chemistry. These compounds are synthesized through various chemical reactions, aiming to explore their potential biological activities. For instance, novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives were synthesized and characterized by IR, 1H, and 13C NMR and mass spectral studies, showcasing a method for producing compounds with potential antimicrobial activities (Rajkumar, Kamaraj, & Krishnasamy, 2014).